![molecular formula C15H14N2O2S2 B5759549 2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate](/img/structure/B5759549.png)
2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate
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Overview
Description
2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate, also known as DMAPT, is a small molecule inhibitor that has shown potential in cancer therapy. DMAPT belongs to the class of compounds known as aryl sulfonamides, which have been extensively studied for their anti-cancer properties.
Mechanism of Action
2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate exerts its anti-cancer effects by inhibiting the transcription factor NF-κB, which is involved in the regulation of various genes that promote cell survival and proliferation. By inhibiting NF-κB, this compound induces apoptosis (cell death) in cancer cells and reduces their ability to invade and metastasize.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in normal cells and tissues, making it a promising candidate for cancer therapy. In addition to its anti-cancer effects, this compound has also been shown to have anti-inflammatory and anti-angiogenic properties, which may have therapeutic implications for other diseases such as arthritis and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One advantage of 2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate is its low toxicity in normal cells and tissues, which makes it a promising candidate for cancer therapy. However, this compound is not very soluble in water, which can make it difficult to administer in vivo. Additionally, this compound has a short half-life in the body, which may limit its effectiveness as a therapeutic agent.
Future Directions
Future research on 2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate could focus on improving its solubility and stability in vivo, as well as identifying potential biomarkers for patient selection and monitoring of treatment response. Additionally, further studies could investigate the potential of this compound in combination with other therapies, such as chemotherapy and immunotherapy, for enhanced anti-cancer effects. Finally, the anti-inflammatory and anti-angiogenic properties of this compound could be further explored for potential therapeutic applications beyond cancer.
Synthesis Methods
2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate can be synthesized through a multi-step process starting from 2,5-dimethylphenol. The first step involves the conversion of 2,5-dimethylphenol to 2,5-dimethylphenylsulfonyl chloride using thionyl chloride and sulfur dioxide. The resulting compound is then reacted with ammonium thiocyanate to yield this compound.
Scientific Research Applications
2,5-dimethyl-4-[(phenylsulfonyl)amino]phenyl thiocyanate has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including prostate, breast, lung, and colon cancer cells. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential adjuvant therapy for cancer treatment.
Properties
IUPAC Name |
[4-(benzenesulfonamido)-2,5-dimethylphenyl] thiocyanate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S2/c1-11-9-15(20-10-16)12(2)8-14(11)17-21(18,19)13-6-4-3-5-7-13/h3-9,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRWYSTAHNOKCQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1SC#N)C)NS(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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